Cas no 56797-56-9 (3,3'-dibromo-5,5'-dichlorobiphenyl-4,4'-diamine)

• Product Name: 3,3'-dibromo-5,5'-dichlorobiphenyl-4,4'-diamine
• CAS No: 56797-56-9
• MF: C₁₂H₈Br₂Cl₂N₂
• MW: 410.919319152832
• CID: 1600520
• PubChem ID: 151357
• Update Time: 2025-04-21

3,3'-dibromo-5,5'-dichlorobiphenyl-4,4'-diamine Chemical and Physical Properties

Names and Identifiers

• 3,3'-dibromo-5,5'-dichlorobiphenyl-4,4'-diamine
• (1,1'-Biphenyl)-4,4'-diamine, 3,3'-dibromo-5,5'-dichloro-
• 3,3'-Dibromo-5,5'-dichloro-(1,1'-biphenyl)-4,4'-diamine
• 4-(4-amino-3-bromo-5-chlorophenyl)-2-bromo-6-chloroaniline
• SCHEMBL9772902
• DTXSID80205339
• 56797-56-9
• AKOS030220447

• Inchi： 1S/C12H8Br2Cl2N2/c13-7-1-5(3-9(15)11(7)17)6-2-8(14)12(18)10(16)4-6/h1-4H,17-18H2
• InChI Key： PJPFXYSJCFZWNF-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(=C1)C1C=C(C(=C(C=1)Br)N)Cl)Cl)N

Computed Properties

• Exact Mass: 407.84324
• Monoisotopic Mass: 407.843
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.906
• Boiling Point: 419.7°C at 760 mmHg
• Flash Point: 207.6°C
• Refractive Index: 1.712
• PSA: 52.04